1-benzyl-4-(3-nitrobenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(3-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C18H21N3O2/c22-21(23)18-8-4-7-17(13-18)15-20-11-9-19(10-12-20)14-16-5-2-1-3-6-16/h1-8,13H,9-12,14-15H2
• InChI Key: ZAFBIUJSHGBDGC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

1-benzyl-4-(3-nitrobenzyl)piperazine, commonly known as BNBP, is a chemical compound that belongs to the piperazine family. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. BNBP is known to interact with specific receptors in the brain, which makes it a valuable tool for studying the mechanisms of neuronal communication and function.

Mechanism of Action

The mechanism of action of BNBP involves its interaction with specific receptors in the brain. It is known to bind to the serotonin transporter and the dopamine transporter, which are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of these neurotransmitters, BNBP increases their concentration in the synaptic cleft, which enhances their signaling activity. This can lead to changes in neuronal communication and function, which can be studied using various techniques, such as electrophysiology and imaging.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BNBP depend on its interaction with specific receptors in the brain. It is known to increase the concentration of serotonin and dopamine in the synaptic cleft, which can lead to changes in neuronal communication and function. This can result in various physiological effects, such as changes in mood, behavior, and cognition. BNBP has been used to investigate the role of these neurotransmitters in various neurological disorders, such as depression, anxiety, and addiction.

Advantages and Limitations for Lab Experiments

BNBP has several advantages for lab experiments. It is a potent and selective ligand for specific receptors in the brain, which makes it a valuable tool for studying the mechanisms of neuronal communication and function. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also some limitations to using BNBP in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. It is also known to interact with other receptors in the brain, which can complicate its interpretation.

Future Directions

There are several future directions for research on BNBP. One area of interest is its potential applications in the treatment of neurological disorders, such as depression, anxiety, and addiction. BNBP has been shown to have antidepressant and anxiolytic effects in animal models, which suggests that it may have therapeutic potential. Another area of interest is its potential applications in neuroimaging. BNBP has been used as a radiotracer for positron emission tomography (PET) imaging, which can provide insights into the distribution and function of specific receptors in the brain. Finally, there is also interest in developing new analogs of BNBP that can selectively target specific receptors in the brain, which may have applications in drug discovery.

Synthesis Methods

The synthesis of BNBP involves the reaction of piperazine with benzyl chloride and 3-nitrobenzyl chloride. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and a solvent, such as ethanol or acetonitrile. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

BNBP has been extensively used in scientific research, particularly in the field of neuroscience. It is known to interact with specific receptors in the brain, such as the serotonin transporter and the dopamine transporter. This makes it a valuable tool for studying the mechanisms of neuronal communication and function. BNBP has been used to investigate the role of these receptors in various neurological disorders, such as depression, anxiety, and addiction.